Cas no 2172038-74-1 (2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172038-74-1
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6258523
• PubChem ID: 165733382
• Update Time: 2025-10-30

2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598597
• 2172038-74-1
• 2-[1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C12H20N4O/c1-3-5-12-11(7-8-13)14-15-16(12)10(2)6-4-9-17/h10,17H,3-7,9H2,1-2H3
• InChI Key： XKWZJJRSDKIQJQ-UHFFFAOYSA-N
• SMILES： OCCCC(C)N1C(=C(CC#N)N=N1)CCC

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-1-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile

2-(5-Hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile

The compound 2-(5-hydroxypentan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172038-74-1) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are widely recognized for their versatility and potential applications in drug discovery and advanced materials. The molecule's structure is characterized by a 1H-1,2,3-triazole ring system, which is further substituted with a 5-hydroxypentan-2-yl group and a propyl group at specific positions, along with an acetonitrile moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of triazole-containing compounds in various therapeutic areas. For instance, researchers have explored the role of triazoles in modulating enzyme activity and targeting specific biological pathways. The presence of the hydroxypentan group in this compound introduces additional functionality, such as increased solubility and improved bioavailability, which are critical factors in drug design. Furthermore, the acetonitrile group enhances the molecule's stability and reactivity under certain conditions.

One of the most promising applications of CAS No. 2172038-74-1 lies in its potential as a precursor for more complex molecules. By leveraging modern synthetic methodologies, chemists can modify this compound to create derivatives with enhanced pharmacological properties. For example, recent advancements in click chemistry have enabled the efficient synthesis of triazole-based compounds with tailored functionalities. These innovations have opened new avenues for exploring the compound's utility in drug delivery systems and bioconjugate chemistry.

In addition to its medicinal applications, triazole-containing compounds like CAS No. 2172038-74-1 are being investigated for their role in materials science. The molecule's structural rigidity and ability to form stable complexes make it an attractive candidate for applications in polymer chemistry and nanotechnology. Researchers have demonstrated that triazoles can serve as building blocks for constructing advanced materials with unique mechanical and electronic properties.

The synthesis of CAS No. 2172038-74-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazole ring through copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions and subsequent functionalization to introduce the hydroxypentan and propyl groups. The use of environmentally friendly catalysts and solvents has further enhanced the sustainability of this synthesis pathway.

From an analytical standpoint, triazole-containing compounds like CAS No. 2172038-74-1 present unique challenges due to their complex structures. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming their identity and purity. Recent advancements in high-resolution mass spectrometry have improved the accuracy of molecular weight determination, enabling precise characterization of these compounds.

In conclusion, CAS No. 2172038-74-1, or 2-(5-hydroxypentan